Cas no 2172446-99-8 (5-(difluoromethyl)-1-(2-fluorophenyl)methyl-1H-1,2,3-triazol-4-ylmethanol)

• Product Name: 5-(difluoromethyl)-1-(2-fluorophenyl)methyl-1H-1,2,3-triazol-4-ylmethanol
• CAS No: 2172446-99-8
• MF: C₁₁H₁₀F₃N₃O
• MW: 257.211812496185
• CID: 6080048
• PubChem ID: 165587634
• Update Time: 2025-10-28

5-(difluoromethyl)-1-(2-fluorophenyl)methyl-1H-1,2,3-triazol-4-ylmethanol Chemical and Physical Properties

Names and Identifiers

• 5-(difluoromethyl)-1-(2-fluorophenyl)methyl-1H-1,2,3-triazol-4-ylmethanol
• [5-(difluoromethyl)-1-[(2-fluorophenyl)methyl]-1H-1,2,3-triazol-4-yl]methanol
• 2172446-99-8
• EN300-1610209

• Inchi： 1S/C11H10F3N3O/c12-8-4-2-1-3-7(8)5-17-10(11(13)14)9(6-18)15-16-17/h1-4,11,18H,5-6H2
• InChI Key： OJJNFLZMCFZZAY-UHFFFAOYSA-N
• SMILES： FC(C1=C(CO)N=NN1CC1C=CC=CC=1F)F

Computed Properties

• Exact Mass: 257.07759644g/mol
• Monoisotopic Mass: 257.07759644g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 50.9Ų

Additional information on 5-(difluoromethyl)-1-(2-fluorophenyl)methyl-1H-1,2,3-triazol-4-ylmethanol

Recent Advances in the Study of 5-(Difluoromethyl)-1-(2-fluorophenyl)methyl-1H-1,2,3-triazol-4-ylmethanol (CAS: 2172446-99-8)

The compound 5-(difluoromethyl)-1-(2-fluorophenyl)methyl-1H-1,2,3-triazol-4-ylmethanol (CAS: 2172446-99-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the versatility of this triazole-based compound, particularly in the context of enzyme inhibition and antimicrobial activity. The presence of both difluoromethyl and fluorophenyl groups in its structure is believed to enhance its binding affinity to specific biological targets, making it a promising candidate for further investigation. Researchers have employed advanced synthetic methodologies, including click chemistry and fluorination techniques, to optimize the yield and purity of this compound.

In vitro and in vivo studies have demonstrated that 5-(difluoromethyl)-1-(2-fluorophenyl)methyl-1H-1,2,3-triazol-4-ylmethanol exhibits notable activity against a range of pathogenic microorganisms, including drug-resistant strains. Its mechanism of action appears to involve the disruption of microbial cell wall synthesis, although further studies are needed to elucidate the precise molecular interactions. Additionally, preliminary data suggest that this compound may have applications in oncology, particularly in targeting specific signaling pathways involved in tumor progression.

The pharmacokinetic profile of this compound has also been a subject of recent investigation. Studies indicate that it possesses favorable absorption and distribution properties, with moderate metabolic stability. However, challenges related to its solubility and potential toxicity at higher doses remain to be addressed. Researchers are currently exploring various formulation strategies, including nanoparticle-based delivery systems, to enhance its bioavailability and reduce adverse effects.

In conclusion, 5-(difluoromethyl)-1-(2-fluorophenyl)methyl-1H-1,2,3-triazol-4-ylmethanol represents a promising scaffold for the development of novel therapeutic agents. Its unique chemical structure and broad-spectrum biological activity make it a valuable candidate for further research. Future studies should focus on optimizing its pharmacological properties and expanding its potential applications in treating infectious diseases and cancer.